Cas no 72216-56-9 ([1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl-)
72216-56-9 structure
Product Name:[1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl-
CAS No:72216-56-9
MF:C18H18O2
MW:266.334325313568
CID:544306
PubChem ID:11858018
Update Time:2025-04-19
[1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl-
- 2-(2-hydroxy-3-prop-2-enylphenyl)-6-prop-2-enylphenol
- CHEMBL182529
- 72216-56-9
- SCHEMBL1258090
- 2-allyl-6-(3-allyl-2-hydroxy-phenyl)phenol
- DTXSID90474453
- BDBM50419027
-
- Inchi: 1S/C18H18O2/c1-3-7-13-9-5-11-15(17(13)19)16-12-6-10-14(8-4-2)18(16)20/h3-6,9-12,19-20H,1-2,7-8H2
- InChI Key: OUQOELSQUKETGS-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1C1C=CC=C(CC=C)C=1O)CC=C
Computed Properties
- Exact Mass: 266.13074
- Monoisotopic Mass: 266.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
[1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl- Related Literature
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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